Sodium naphthalen-2-yl phosphate
Description
Sodium naphthalen-2-yl phosphate is a useful research compound. Its molecular formula is C10H9O4P.2Na and its molecular weight is 269.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrochemical Remediation
A study by Pepprah and Khire (2008) investigated the electroremediation of naphthalene in aqueous solutions using alternating and direct currents. The research demonstrated that alternating current (AC) could degrade naphthalene almost completely over 48 hours, compared to a 65% reduction with direct current (DC). This indicates potential applications in water treatment and environmental remediation Pepprah & Khire, 2008.
Solvent Extraction for Pollutant Removal
Shao et al. (2016) explored the efficient removal of naphthalene-2-ol, a biologically recalcitrant pollutant, from aqueous solutions by solvent extraction. The study identified tributyl phosphate (TBP) as an effective extractant, achieving a 98% extraction efficiency. This suggests applications in the treatment of dye wastewater and other polluted water sources Shao et al., 2016.
Energy Storage
Cabañero et al. (2019) reported on sodium naphthalene-2,6-dicarboxylate as a promising anode material for sodium-ion batteries. The compound exhibited stable capacities and good rate capability, underlining its potential for use in energy storage applications Cabañero et al., 2019.
Enhancing Photophysical Properties
Jayabharathi et al. (2015) synthesized and characterized 1-(naphthalene-1-yl)-2,4,5-triphenyl-1H-imidazole and its derivatives, observing enhanced photoluminescence when anchored to superparamagnetic nanoparticles. This research has implications for the development of materials with advanced optical and magnetic properties Jayabharathi et al., 2015.
Properties
IUPAC Name |
disodium;naphthalen-2-yl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9O4P.2Na/c11-15(12,13)14-10-6-5-8-3-1-2-4-9(8)7-10;;/h1-7H,(H2,11,12,13);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZCLXKFIXXQHKE-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OP(=O)([O-])[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Na2O4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
31681-98-8 |
Source
|
| Record name | 2-Naphthalenol, 2-(dihydrogen phosphate), sodium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Disodium 2-naphthyl phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.133 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What is the purpose of adding 2-Naphthyl phosphate disodium salt to MacConkey Agar?
A1: The addition of 2-Naphthyl phosphate disodium salt to MCA allows for the simultaneous observation of both lactose fermentation and phosphatase activity in bacteria. [] This modification helps differentiate between lactose-fermenting and non-fermenting bacteria and distinguish Enterobacteriaceae from other non-fermentable bacteria based on colony color on the primary culture plates. [] This simplifies the identification process and reduces the time needed for accurate bacterial identification. []
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